![molecular formula C22H17NO3 B251859 N-(9H-fluoren-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B251859.png)
N-(9H-fluoren-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(9H-fluoren-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(9H-fluoren-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is not fully understood. However, studies have shown that this compound interacts with various cellular targets such as enzymes and receptors, leading to the inhibition of their activity. For example, it has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This inhibition leads to the accumulation of acetylated histones, which in turn leads to changes in gene expression patterns.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells and induces apoptosis (programmed cell death) in these cells. It has also been shown to inhibit the replication of various viruses such as HIV and herpes simplex virus. In animal studies, this compound has been shown to improve cognitive function and memory in mice with Alzheimer's disease-like symptoms.
Advantages and Limitations for Lab Experiments
One advantage of using N-(9H-fluoren-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide in lab experiments is its broad range of potential applications in various fields. It is also relatively easy to synthesize and purify, making it readily available for research purposes. One limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.
Future Directions
There are several future directions for the research on N-(9H-fluoren-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One direction is to further investigate its potential applications in medicinal chemistry, particularly as a drug candidate for the treatment of neurodegenerative diseases. Another direction is to explore its potential applications in material science, particularly in the development of functional materials for various applications. Finally, further studies are needed to fully understand its mechanism of action and its effects in vivo, which could lead to the development of more effective treatments for various diseases.
Synthesis Methods
The synthesis of N-(9H-fluoren-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves the reaction of 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid with N-(9H-fluoren-2-yl)methanesulfonamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction is typically carried out in a solvent such as dichloromethane or dimethylformamide (DMF) at room temperature for several hours. The resulting product is then purified by column chromatography to obtain the pure compound.
Scientific Research Applications
N-(9H-fluoren-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been studied for its potential applications in various fields such as medicinal chemistry, material science, and organic electronics. In medicinal chemistry, this compound has been shown to exhibit anticancer, antiviral, and antifungal activities. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease. In material science, this compound has been used as a building block for the synthesis of various functional materials such as fluorescent dyes and liquid crystals. In organic electronics, it has been studied as a potential material for the fabrication of organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).
Properties
Molecular Formula |
C22H17NO3 |
---|---|
Molecular Weight |
343.4 g/mol |
IUPAC Name |
N-(9H-fluoren-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
InChI |
InChI=1S/C22H17NO3/c24-22(15-5-8-20-21(13-15)26-10-9-25-20)23-17-6-7-19-16(12-17)11-14-3-1-2-4-18(14)19/h1-8,12-13H,9-11H2,(H,23,24) |
InChI Key |
PVZQFIAHWTUJCP-UHFFFAOYSA-N |
SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)NC3=CC4=C(C=C3)C5=CC=CC=C5C4 |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)NC3=CC4=C(C=C3)C5=CC=CC=C5C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.